Cas no 20925-64-8 (7,8-dimethoxy-1,3,4,5-tetrahydrobenzodazepin-2-one)

7,8-Dimethoxy-1,3,4,5-tetrahydrobenzodazepin-2-one is a heterocyclic compound featuring a benzodazepinone core with methoxy substituents at the 7 and 8 positions. Its unique structure makes it a valuable intermediate in pharmaceutical research, particularly for the synthesis of bioactive molecules targeting neurological and cardiovascular systems. The dimethoxy groups enhance its solubility and reactivity, facilitating further functionalization. This compound exhibits stability under standard conditions, ensuring reliable handling and storage. Its well-defined chemical properties and high purity make it suitable for use in medicinal chemistry, drug discovery, and mechanistic studies. Researchers value it for its potential in developing novel therapeutic agents with optimized pharmacokinetic profiles.
7,8-dimethoxy-1,3,4,5-tetrahydrobenzodazepin-2-one structure
20925-64-8 structure
Product Name:7,8-dimethoxy-1,3,4,5-tetrahydrobenzodazepin-2-one
CAS No:20925-64-8
MF:C12H15NO3
MW:221.252403497696
MDL:MFCD01830853
CID:51693
PubChem ID:11401769
Update Time:2025-06-07

7,8-dimethoxy-1,3,4,5-tetrahydrobenzodazepin-2-one Chemical and Physical Properties

Names and Identifiers

    • 7,8-Dimethoxy-1,3,4,5-tetrahydrobenzo[d]azepin-2-one
    • 1,3,4,5-Tetrahydro-7,8-dimethoxy-2H-3-benzazepin-2-one
    • 7, 8- DIMETHOXY -1, 3, 4, 5-TETRAHYDRO -BENZO[D] AZEPIN-2-ON
    • 7,8-dimethoxy-1,2,3,5-tetrahydro-3-benzazepin-4-one
    • 7,8-dimethoxy-1,3,4,5-tetrahydro-2H-3-benzazepin-2-one
    • 2H-3-BENZAZEPIN-2-ONE,1,3,4,5-TETRAHYDRO-7,8-DIMETHOXY
    • 7,8-Dimethoxy-1,3,4,5-tetrahydro-2H-benzazepin-2-one
    • 7,8-dimethoxy-1,3,4,5-tetrahydro-2-oxo-3-benzazepine
    • 7,8-dimethoxy-2-oxo-2,3,4,5-tetrahydro-1H-3-benzazepine
    • 20925-64-8
    • 7,8-DIMETHOXY-4,5-DIHYDRO-1H-BENZO[D]AZEPIN-2(3H)-ONE
    • 7,8-DIMETHOXY-2,3,4,5-TETRAHYDRO-1H-3-BENZAZEPIN-2-ONE
    • J-013720
    • AKOS015951199
    • AC-4649
    • 7,8-dimethoxy-1,3,4,5-tetrahydro-2H-benzo[d]azepin-2-one
    • SCHEMBL24795
    • Z381392288
    • CS-0137892
    • 2H-3-BENZAZEPIN-2-ONE, 1,3,4,5-TETRAHYDRO-7,8-DIMETHOXY-
    • RXKTVGMZJMDNLF-UHFFFAOYSA-N
    • 7,8-dimethoxy-2-oxo-1,3,4,5-tetrahydro-2H-3-benzazepine
    • MFCD01830853
    • 7,8-dimethoxy-1,3,4,5-tetrahydro-2-H-3-benzazepin-2-one
    • AM20090738
    • AB00995186-01
    • 7, 8-dimethoxy-1, 2, 3, 5-tetrahydro-3-benzazepin-4-one
    • EN300-37387
    • BCP34348
    • AC5468
    • SY033295
    • A20088
    • FT-0658287
    • DTXSID40464748
    • Oprea1_332723
    • AE-646/37121006
    • DB-066374
    • 7,8-DIMETHOXY-1,3,4,5-TETRAHYDRO-3-BENZAZEPIN-2-ONE
    • 7,8-dimethoxy-1,3,4,5-tetrahydrobenzodazepin-2-one
    • MDL： MFCD01830853
    • Inchi： 1S/C12H15NO3/c1-15-10-5-8-3-4-13-12(14)7-9(8)6-11(10)16-2/h5-6H,3-4,7H2,1-2H3,(H,13,14)
    • InChI Key： RXKTVGMZJMDNLF-UHFFFAOYSA-N
    • SMILES： O(C)C1C(=CC2CC(NCCC=2C=1)=O)OC

Computed Properties

  • Exact Mass: 221.10500
  • Monoisotopic Mass: 221.10519334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 47.6Ų

Experimental Properties

  • Color/Form: A white or similar white crystalline powder
  • Density: 1.137
  • Boiling Point: 349.6 ℃ at 760 mmHg
  • Flash Point: 218.8 °C
  • Refractive Index: 1.527
  • PSA: 47.56000
  • LogP: 1.24740

7,8-dimethoxy-1,3,4,5-tetrahydrobenzodazepin-2-one Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

7,8-dimethoxy-1,3,4,5-tetrahydrobenzodazepin-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM123252-50g
7,8-dimethoxy-1,2,3,5-tetrahydro-3-benzazepin-4-one
 20925-64-8 95+%
50g
 $937 2021-06-09
Alichem
A019097211-1g
7,8-Dimethoxy-1,3,4,5-tetrahydrobenzo[d]azepin-2-one
 20925-64-8 95%
1g
 $265.32 2023-09-02
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY033295-1g
7,8-Dimethoxy-1,3,4,5-tetrahydrobenzo[d]azepin-2-one
 20925-64-8 ≥95%
1g
 ¥3290.32 2025-04-16
Chemenu
CM123252-50g
7,8-dimethoxy-1,2,3,5-tetrahydro-3-benzazepin-4-one
 20925-64-8 95+%
50g
 $937 2022-09-29
eNovation Chemicals LLC
D913586-1g
7,8-Dimethoxy-1,3,4,5-tetrahydrobenzo[d]azepin-2-one
 20925-64-8 95%
1g
 $430 2023-09-01
Chemenu
CM123252-1g
7,8-dimethoxy-1,2,3,5-tetrahydro-3-benzazepin-4-one
 20925-64-8 95%+
1g
 $*** 2023-03-31
TRC
B429630-10mg
7,8-dimethoxy-1,3,4,5-tetrahydrobenzo[d]azepin-2-one
 20925-64-8
10mg
 $ 50.00 2022-06-07
TRC
B429630-50mg
7,8-dimethoxy-1,3,4,5-tetrahydrobenzo[d]azepin-2-one
 20925-64-8
50mg
 $ 135.00 2022-06-07
TRC
B429630-100mg
7,8-dimethoxy-1,3,4,5-tetrahydrobenzo[d]azepin-2-one
 20925-64-8
100mg
 $ 230.00 2022-06-07
SHENG KE LU SI SHENG WU JI SHU
sc-351547-250 mg
7,8-dimethoxy-1,3,4,5-tetrahydro-2H-3-benzazepin-2-one,
 20925-64-8
250MG
 ￥2,166.00 2023-07-11

7,8-dimethoxy-1,3,4,5-tetrahydrobenzodazepin-2-one Production Method

7,8-dimethoxy-1,3,4,5-tetrahydrobenzodazepin-2-one Related Literature

20925-64-8 (7,8-dimethoxy-1,3,4,5-tetrahydrobenzodazepin-2-one) Related Products

Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent